Cas no 1215618-36-2 (2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide)
2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[(2-benzyl-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]-N-(2-chlorophenyl)propanamide
- 2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide
-
- Inchi: 1S/C26H21ClN4O2S/c1-16(24(32)29-21-14-8-6-12-19(21)27)34-26-30-20-13-7-5-11-18(20)23-28-22(25(33)31(23)26)15-17-9-3-2-4-10-17/h2-14,16,22H,15H2,1H3,(H,29,32)
- InChI Key: YCGDMTZWSLNANX-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1Cl)(=O)C(SC1N2C(=O)C(CC3=CC=CC=C3)N=C2C2=C(N=1)C=CC=C2)C
2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-2921-2μmol |
2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide |
1215618-36-2 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2921-5μmol |
2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide |
1215618-36-2 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2921-10μmol |
2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide |
1215618-36-2 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2921-20μmol |
2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide |
1215618-36-2 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2921-1mg |
2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide |
1215618-36-2 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2921-2mg |
2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide |
1215618-36-2 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2921-3mg |
2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide |
1215618-36-2 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2921-4mg |
2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide |
1215618-36-2 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2921-5mg |
2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide |
1215618-36-2 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2921-10mg |
2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide |
1215618-36-2 | 10mg |
$79.0 | 2023-09-10 |
2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide
Research Brief on 2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide (CAS: 1215618-36-2)
Recent studies on the compound 2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide (CAS: 1215618-36-2) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its imidazo[1,2-c]quinazolinone core, has garnered attention due to its unique structural features and promising biological activities. The presence of a benzyl group at the 2-position and a sulfanyl-linked propanamide moiety at the 5-position contributes to its distinctive pharmacological profile.
Current research efforts have focused on elucidating the mechanism of action of this compound, particularly its interaction with specific molecular targets. Preliminary in vitro studies suggest that 1215618-36-2 exhibits significant inhibitory activity against certain kinase enzymes involved in inflammatory pathways. The compound's ability to modulate these key signaling pathways positions it as a potential candidate for the development of new anti-inflammatory therapeutics. Structural-activity relationship (SAR) analyses indicate that the 2-chlorophenyl group plays a crucial role in target binding affinity.
Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound's physicochemical properties. These studies confirm the stability of 1215618-36-2 under physiological conditions, with particular attention paid to the hydrolysis susceptibility of the sulfanyl linkage. Computational modeling approaches have further supported these findings, providing insights into the compound's conformational flexibility and potential binding modes with biological targets.
Recent pharmacological evaluations have demonstrated promising results in animal models of chronic inflammation. The compound shows favorable pharmacokinetic properties, including adequate oral bioavailability and reasonable metabolic stability. Importantly, initial toxicity assessments indicate an acceptable safety profile within therapeutic dose ranges. These findings suggest that 1215618-36-2 warrants further investigation as a lead compound for drug development.
Ongoing research is exploring structure optimization strategies to enhance the compound's potency and selectivity. Particular focus is being placed on modifications to the benzyl substituent and the propanamide side chain. Additionally, formulation studies are underway to improve the compound's solubility and delivery characteristics. The collective findings from these investigations position 1215618-36-2 as a promising scaffold for the development of novel therapeutic agents targeting inflammatory disorders and potentially other disease indications.
1215618-36-2 (2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2-chlorophenyl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)